2-(1-methylcyclopropyl)-1H-pyrrolo[2,3-c]pyridin-5-amine

• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2-(1-methylcyclopropyl)-1H-pyrrolo[2,3-c]pyridin-5-amine
• InChI: InChI=1S/C11H13N3/c1-11(2-3-11)9-4-7-5-10(12)13-6-8(7)14-9/h4-6,14H,2-3H2,1H3,(H2,12,13)
• InChI Key: CNYSASGDIQYSTM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=CC3=CC(=NC=C3N2)N

Description

2-(1-methylcyclopropyl)-1H-pyrrolo[2,3-c]pyridin-5-amine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a 100 mL autoclave, a solution of 5-chloro-2-(1-methylcyclopropyl)-1H-pyrrolo[2,3-c]pyridine (1.0 g, 4.9 mmol) and CuSO4.5H2O (100 mg, 0.4 mmol) in aqueous ammonia (60 mL) and EtOH (20 mL) was heated to 200° C. and stirred at this temperature for 8 hours. The mixture was allowed to cool down to room temperature. The alcohol was removed under vacuum. The resulting mixture was extracted with ethyl acetate (50 mL×3). The combined organic layer was dried over anhydrous Na2SO4 and purified by chromatography on silica gel (2% CH3OH in dichloromethane as eluant) to afford 2-(1-methylcyclopropyl)-1H-pyrrolo[2,3-c]pyridin-5-amine (250 mg, 27%). 1H-NMR (DMSO, 300 MHz) δ 7.96 (s, 1H), 6.37 (s, 1H), 5.88 (d, J=1.2, 1H), 5.01 (br s, 2H), 1.41 (s, 3H), 0.98 (t, J=2.1, 2H), 0.80 (t, J=2.1, 2H).